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Compound of Interest

Compound Name: Fostemsavir Tris

Cat. No.: B3030095

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fostemsavir Tris (also known as BMS-663068 Tris) is the phosphonooxymethyl prodrug of
BMS-626529, an attachment inhibitor that targets the HIV-1 gp120 protein.[1][2] By binding to
gpl120, it prevents the initial interaction of the virus with CD4+ T cells, a critical step in the viral
lifecycle.[1][2] Accurate and consistent preparation of Fostemsavir Tris stock solutions is
crucial for reliable results in in vitro and in vivo research settings. This document provides a
detailed protocol for the preparation, storage, and handling of Fostemsavir Tris stock
solutions.

Physicochemical Properties and Solubility

Proper solvent selection is critical for preparing stable and effective stock solutions.
Fostemsavir Tris exhibits varying solubility in common laboratory solvents. All quantitative
data is summarized in the table below for easy reference.

Table 1: Physicochemical and Solubility Data for Fostemsavir Tris
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Property Value Citations
CAS Number 864953-39-9 [1][3]
Molecular Formula C29H37NsO11P [4]
Molecular Weight 704.62 g/mol [2][4]
Solubility in DMSO =100 mg/mL (=141.91 mM) [1]

125 mg/mL (177.40 mM) [3][4]

Solubility in Water 100 mg/mL (141.92 mM) [3114]
Solubility in Ethanol Insoluble [1]
Appearance Crystalline solid/powder [1]14]

Note: The use of fresh, anhydrous DMSO is highly recommended as hygroscopic (moisture-
absorbing) DMSO can significantly reduce the solubility of Fostemsavir Tris.[1][3] For both
DMSO and water, sonication or gentle heating (to 37°C) may be required to achieve complete
dissolution.[2][3][4]

Safety and Handling Precautions

Before handling the compound, review the Safety Data Sheet (SDS). Fostemsavir Tris may
cause an allergic skin reaction and is suspected of damaging fertility or the unborn child.[5] It
may also cause damage to organs through prolonged or repeated exposure.[5]

o Personal Protective Equipment (PPE): Always wear protective gloves, a lab coat, and safety
glasses.[5]

» Ventilation: Use the compound in a well-ventilated area or under a chemical fume hood to
avoid inhalation of dust or aerosols.[5]

o Contact: Avoid contact with skin and eyes. In case of contact, flush the affected area
immediately with plenty of water.[5]

o Spills: Absorb spills with an inert material and dispose of it according to local regulations.[5]
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Experimental Protocol: Preparation of a 100 mM
DMSO Stock Solution

This protocol describes the preparation of a 100 mM stock solution in DMSO, a common
solvent for this compound.

Materials:

o Fostemsavir Tris powder (CAS: 864953-39-9)

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, conical-bottom microcentrifuge tubes or cryovials
o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile filter tips

o Optional: Water bath or sonicator

Procedure:

e Pre-calculation: Determine the required mass of Fostemsavir Tris using the following
formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular
Weight ( g/mol ) / 1000 Example for 1 mL of 100 mM stock: Mass (mg) = 100 mM x 1 mL x
704.62 g/mol / 1000 = 70.46 mg

e Weighing: Carefully weigh the calculated amount of Fostemsavir Tris powder using an
analytical balance in a fume hood.

e Dissolution:
o Add the weighed powder to an appropriately sized sterile tube.

o Add the calculated volume of anhydrous DMSO.
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o Cap the tube tightly and vortex thoroughly for 2-3 minutes to dissolve the compound.

 Aiding Dissolution (if necessary): If the compound does not fully dissolve, you can:
o Gently warm the solution in a 37°C water bath for 5-10 minutes.
o Place the tube in an ultrasonic bath for a few minutes.[2][3][4]
o Visually inspect the solution to ensure it is clear and free of particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 uL) in sterile cryovials.[1][2]

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and date of preparation.

Storage and Stability

Proper storage is essential to maintain the integrity of Fostemsavir Tris.

Table 2: Storage Conditions and Stability

Storage . . L
Form Stability Period Citations
Temperature
Solid Powder -20°C Up to 3 years [1][4]
In Solvent -80°C Up to 1 year [1114]
-80°C Up to 6 months [3]
-20°C Up to 1 month [1112][3]

Note: Always store solutions sealed and protected from moisture.[3][5] For agqueous solutions,
it is recommended to sterilize by filtering through a 0.22 um filter before use.[3]

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the preparation of a Fostemsavir Tris stock

solution.

Preparation

3. Add Anhydrous DMSO

4. \Jortex to Dissolve

Start: Review SDS

1. Calculate Required Mass
(e.g., 70.46 mg for 1 mL of 100 mM)

2. Weigh Fostemsavir Tris Powder

Troubleshogting

Is Solution Clear

)

5. Aid Dissolution

(Warm to 37°C or SonicateD

Yes

Final §

6. Aliquot into Single-Use Tubes

7. Store at -80°C or -20°C
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Caption: Workflow for Fostemsavir Tris Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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